molecular formula C9H10N2O2 B8510448 5,6-Dimethoxy-3-methyl-2-pyridinecarbonitrile CAS No. 1431710-15-4

5,6-Dimethoxy-3-methyl-2-pyridinecarbonitrile

Cat. No. B8510448
CAS RN: 1431710-15-4
M. Wt: 178.19 g/mol
InChI Key: CNPLBJDEPBIKHD-UHFFFAOYSA-N
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Description

5,6-Dimethoxy-3-methyl-2-pyridinecarbonitrile is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,6-Dimethoxy-3-methyl-2-pyridinecarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,6-Dimethoxy-3-methyl-2-pyridinecarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1431710-15-4

Product Name

5,6-Dimethoxy-3-methyl-2-pyridinecarbonitrile

Molecular Formula

C9H10N2O2

Molecular Weight

178.19 g/mol

IUPAC Name

5,6-dimethoxy-3-methylpyridine-2-carbonitrile

InChI

InChI=1S/C9H10N2O2/c1-6-4-8(12-2)9(13-3)11-7(6)5-10/h4H,1-3H3

InChI Key

CNPLBJDEPBIKHD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(N=C1C#N)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-chloro-5,6-dimethoxypyridine-2-carbonitrile (1-6d, 1 g, 5.04 mmol) in DMF (20 mL) was added lithium chloride (2.1 g, 50.4 mmol), Pd(PPh3)4 (1.16 g, 1.0 mmol) and tetramethyltin (4.5 g, 25.2 mmol). The resulting mixture was heated at 100° C. overnight, cooled to rt, diluted with saturated ammonium chloride and extracted with EtOAc. The combined organic layers were dried and concentrated to give a yellow oil which was purified by column chromatography (SiO2, 80 g, 0-30% EtOAc in hexane) to give 1-6e as a bone powder. ESI+ MS [M+H]+ C9H11N2O2=179.1.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.16 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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